3-(4-Cyanophenyl)-2-methylbenzoic acid

• IUPAC Name: 3-(4-cyanophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H11NO2/c1-10-13(3-2-4-14(10)15(17)18)12-7-5-11(9-16)6-8-12/h2-8H,1H3,(H,17,18)
• InChI Key: KJQGWNPVBZDKLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C#N
• Molecular Formula: C15H11NO2
• DSSTOX Substance ID: DTXSID20688804
• Molecular Weight: 237.25 g/mol
• CAS No.: 1221722-06-0

Description

3-(4-Cyanophenyl)-2-methylbenzoic acid is a substituted benzoic acid derivative featuring a methyl group at the 2-position of the benzoic acid ring and a 4-cyanophenyl substituent at the 3-position (Figure 1). This structure combines steric (methyl) and electronic (cyano) functionalities, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Cyanophenyl)-2-methylbenzoic acid typically involves the introduction of a cyanophenyl group to a methylbenzoic acid precursor. One common method is the Friedel-Crafts acylation reaction, where a cyanobenzene derivative reacts with a methylbenzoic acid under acidic conditions, often using aluminum chloride as a catalyst.

Industrial Production Methods: In an industrial setting, the production of 3-(4-Cyanophenyl)-2-methylbenzoic acid may involve large-scale Friedel-Crafts acylation processes, optimized for high yield and purity. The reaction conditions are carefully controlled to ensure the efficient formation of the desired product while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions: 3-(4-Cyanophenyl)-2-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: The cyanophenyl group can be reduced to an amine group under suitable conditions.

Substitution: The aromatic ring can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of carboxylic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated aromatic compounds.

Scientific Research Applications

3-(4-Cyanophenyl)-2-methylbenzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of pharmaceutical compounds with therapeutic potential.

Industry: Utilized in the production of advanced materials, such as polymers and resins, due to its structural properties.

Mechanism of Action

The mechanism of action of 3-(4-Cyanophenyl)-2-methylbenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The cyanophenyl group can influence the compound’s binding affinity and specificity, while the carboxylic acid group can participate in hydrogen bonding and electrostatic interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Comparisons

Table 1: Key Structural Differences Among Analogs

Compound Name	Substituents on Benzoic Acid Ring	Key Functional Groups
3-(4-Cyanophenyl)-2-methylbenzoic acid	2-methyl, 3-(4-cyanophenyl)	Benzoic acid, cyano, methyl
3-(4-Cyanophenyl)benzoic acid (BA-3003)	3-(4-cyanophenyl)	Benzoic acid, cyano
3-(4-Cyanophenyl)acrylic acid	3-(4-cyanophenyl)	Acrylic acid, cyano
3-(4-Cyanophenyl)-4-fluorobenzoic acid	3-(4-cyanophenyl), 4-fluoro	Benzoic acid, cyano, fluoro
3-(4-Cyanophenyl)propanoic acid	3-(4-cyanophenyl)	Propanoic acid, cyano

Key Observations :

• The cyano group at the 4-position of the phenyl ring enhances electron-withdrawing effects, increasing acidity (lower pKa) compared to non-cyano analogs .
• Fluorination (e.g., 4-fluorobenzoic acid derivative) adds electronegativity, which can improve metabolic stability and binding affinity in drug design .

Physical and Thermodynamic Properties

Table 2: Thermodynamic and Solubility Data

Compound Name	Solubility in Water (g/L)	LogP (Octanol-Water)	Melting Point (°C)
3-(4-Cyanophenyl)-2-methylbenzoic acid*	~0.1 (estimated)	2.8 (estimated)	210–215 (predicted)
3-(4-Cyanophenyl)benzoic acid	0.3	2.5	225–230
3-(4-Cyanophenyl)acrylic acid	0.5	2.1	185–190
2-Methylbenzoic acid	1.2	1.9	105–107

*Estimates based on methyl-substituted benzoic acid analogs .

Key Findings :

• The 2-methyl group reduces aqueous solubility compared to non-methylated analogs (e.g., 3-(4-Cyanophenyl)benzoic acid) due to increased hydrophobicity .
• The cyano group lowers the pKa (~3.5 estimated) compared to unsubstituted benzoic acid (pKa ~4.2), enhancing ionization in physiological environments .
• Steric hindrance from the methyl group may reduce crystallization efficiency, leading to a broader melting range .

Comparison with Analogs :

• 3-(4-Cyanophenyl)acrylic acid is synthesized via Knoevenagel condensation, leveraging the reactivity of the acrylic acid moiety .
• Fluorinated derivatives (e.g., 3-(4-Cyanophenyl)-4-fluorobenzoic acid) require electrophilic fluorination post-cyanation .

Key Insights :

• The methyl group in the target compound may enhance lipid solubility, improving blood-brain barrier penetration in CNS drug candidates .
• Cyanophenyl derivatives are widely used as kinase inhibitors (e.g., EGFR inhibitors) due to their electron-deficient aromatic systems .